Cas no 2229178-05-4 ({2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• CAS No: 2229178-05-4
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6593268
• PubChem ID: 165851339
• Update Time: 2025-05-19

{2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• EN300-1957493
• {2,2-dimethyl-3-[6-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine
• 2229178-05-4

• Inchi： 1S/C12H15F3N2/c1-11(2)8(5-16)10(11)7-3-4-9(17-6-7)12(13,14)15/h3-4,6,8,10H,5,16H2,1-2H3
• InChI Key： PFPCOJBJENJEDP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1C(CN)C1(C)C)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine

Comprehensive Analysis of {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine (CAS No. 2229178-05-4)

The compound {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine (CAS No. 2229178-05-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This cyclopropylmethanamine derivative, characterized by its trifluoromethylpyridine moiety, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in the development of novel bioactive molecules, as the 2,2-dimethylcyclopropane scaffold is known to enhance metabolic stability and bioavailability.

In the context of current trends, the demand for fluorinated compounds like {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine has surged, driven by their applications in drug discovery and crop protection. The trifluoromethyl group is a key feature in modern agrochemicals, as it often improves pesticidal activity and environmental persistence. Additionally, the pyridine ring in this compound aligns with the growing interest in nitrogen-containing heterocycles, which are prevalent in FDA-approved drugs. This combination of structural elements positions CAS No. 2229178-05-4 as a promising candidate for further investigation.

From a synthetic perspective, the preparation of {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine involves multi-step organic transformations, including cyclopropanation and amination reactions. The dimethylcyclopropyl core is typically constructed using metal-catalyzed methods, while the trifluoromethylpyridine moiety can be introduced via cross-coupling or nucleophilic substitution. These synthetic routes are often optimized for scalability, as industrial applications require cost-effective production. Recent advancements in flow chemistry and continuous manufacturing have further streamlined the synthesis of such complex molecules.

The pharmacological potential of CAS No. 2229178-05-4 is another area of active exploration. Preliminary studies suggest that the methanamine functional group may interact with biological targets such as enzymes or receptors, making it a viable scaffold for kinase inhibitors or GPCR modulators. The trifluoromethylpyridine component, in particular, is associated with improved binding affinity and selectivity, which are critical for drug development. As the pharmaceutical industry shifts toward precision medicine, compounds like {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine could play a pivotal role in addressing unmet medical needs.

Environmental and regulatory considerations are also paramount when evaluating CAS No. 2229178-05-4. The trifluoromethyl group, while beneficial for activity, raises questions about biodegradability and ecological impact. Researchers are increasingly focusing on green chemistry principles to mitigate these concerns, such as designing safer analogues or improving degradation pathways. Regulatory agencies worldwide are scrutinizing fluorinated compounds more closely, emphasizing the need for comprehensive toxicity and environmental fate studies.

In summary, {2,2-dimethyl-3-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine (CAS No. 2229178-05-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its structural complexity and functional versatility make it a subject of ongoing research across multiple disciplines. As the scientific community continues to unravel its potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.